1-{4-[4-(2-naphthylmethyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C23H24N2O/c1-18(26)20-8-10-23(11-9-20)25-14-12-24(13-15-25)17-19-6-7-21-4-2-3-5-22(21)16-19/h2-11,16H,12-15,17H2,1H3
• InChI Key: KJDLWFJGNQURNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol

Description

Compounds of this nature typically consist of a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The naphthylmethyl group is a two-ring aromatic hydrocarbon, and the phenyl group is a one-ring aromatic hydrocarbon.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, including the formation of the piperazine ring, the introduction of the naphthylmethyl group, and the attachment of the phenyl group. The exact methods and reagents used can vary widely depending on the specific compound being synthesized.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving such compounds would depend on the specific functional groups present in the molecule. Piperazines, for example, are often involved in reactions with acids and bases due to the presence of nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined using various analytical techniques. These properties would be influenced by the specific functional groups present in the molecule.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some piperazine derivatives are used as antipsychotic drugs, and their mechanism of action often involves the modulation of neurotransmitter activity in the brain.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific chemical structure and properties. Material safety data sheets (MSDS) would provide information on handling, storage, and disposal.

Future Directions

The future directions for research on such compounds could include the development of new synthetic methods, the exploration of new applications (for example, in medicine or materials science), and the investigation of their environmental impact.